Cas no 98534-81-7 (1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid)

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The phenyl substitution at the 1-position contributes to structural diversity, enabling tailored modifications for specific applications. This compound exhibits favorable reactivity due to the carboxylic acid functionality, facilitating further derivatization. Its well-defined chemical properties and high purity make it suitable for use in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound is characterized by robust stability under standard laboratory conditions.
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid structure
98534-81-7 structure
Product name:1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
CAS No:98534-81-7
MF:C11H7F3N2O2
MW:256.1807
MDL:MFCD00173854
CID:801898
PubChem ID:688699

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-(trifluoromethyl)-
    • 1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
    • 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
    • 5-(trifluoromethyl)-1-phenyl-1h-pyrazole-4-carboxylic acid
    • Maybridge1_003788
    • MLS000736334
    • HMS552E04
    • SMPJBTIFNUUWGQ-UHFFFAOYSA-N
    • HMS2644H07
    • SBB000949
    • GK 01493
    • SMR000338284
    • S
    • 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, 97%
    • D73183
    • CHEMBL1540706
    • 0IM
    • MFCD00173854
    • SY008408
    • A845872
    • SCHEMBL595690
    • 1-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
    • 1-Phenyl-5-trifluoromethylpyrazole-4-carboxylic acid
    • BDBM50601790
    • EN300-24745
    • DTXSID80350959
    • 11R-1154
    • AKOS000200493
    • FT-0608249
    • CCG-243183
    • Z199535914
    • 98534-81-7
    • CS-0059246
    • DB-025637
    • DTXCID50302026
    • 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
    • MDL： MFCD00173854
    • Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-8(10(17)18)6-15-16(9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
    • InChI Key： SMPJBTIFNUUWGQ-UHFFFAOYSA-N
    • SMILES： FC(C1=C(C(=O)O[H])C([H])=NN1C1C([H])=C([H])C([H])=C([H])C=1[H])(F)F

Computed Properties

  • Exact Mass: 256.04600
  • Monoisotopic Mass: 256.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 55.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Light brown solid
  • Density: 1.338
  • Melting Point: 134-138 °C (lit.)
  • Boiling Point: 138.5 ℃ at 760 mmHg
  • Flash Point: 47.2°C
  • Refractive Index: 1.448
  • PSA: 55.12000
  • LogP: 2.58930
  • Solubility: Not determined

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Security Information

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D957277-25g
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
 98534-81-7 97%
25g
 $675 2023-09-04
eNovation Chemicals LLC
D957277-5g
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
 98534-81-7 97%
5g
 $140 2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1129886-10g
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
 98534-81-7 98%
10g
 ￥1579.00 2024-04-23
abcr
AB225823-5 g
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, 95%; .
 98534-81-7 95%
5g
 €163.10 2022-09-01
Chemenu
CM188633-1g
1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
 98534-81-7 95+%
1g
 $137 2021-08-05
Fluorochem
008411-1g
1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
 98534-81-7 95%
1g
 ￡18.00 2022-03-01
TRC
P337543-10mg
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
 98534-81-7
10mg
 $ 50.00 2022-06-03
Enamine
EN300-24745-5.0g
1-phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
 98534-81-7 95.0%
5.0g
 $71.0 2025-02-20
Chemenu
CM188633-5g
1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
 98534-81-7 95%+
5g
 $*** 2023-04-18
FUJIFILM
352-10563-5g
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
 98534-81-7
5g
 JPY 26000 2023-09-15

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Amadis Chemical Company Limited
(CAS:98534-81-7)1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
A845872
Purity:99%
Quantity:25g
Price ($):278.0